2-[4-(1,3-benzoxazol-2-yl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1,3-benzoxazol-2-yl)-1-[(2-fluoro-4-methoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H24FN3O3/c1-27-17-7-6-15(18(22)12-17)13-24-9-10-25(14-16(24)8-11-26)21-23-19-4-2-3-5-20(19)28-21/h2-7,12,16,26H,8-11,13-14H2,1H3
• InChI Key: ZAGSLBYVWSSXIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2CCO)C3=NC4=CC=CC=C4O3)F
• Molecular Formula: C21H24FN3O3
• Molecular Weight: 385.4 g/mol

Description

2-[4-(1,3-benzoxazol-2-yl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BFE, and it has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of BFE is not yet fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. BFE has been found to increase the levels of dopamine and serotonin in the brain, which could explain its neuroprotective effects.
Biochemical and Physiological Effects:
BFE has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which could explain its neuroprotective effects. BFE has also been found to have anti-inflammatory effects, which could make it a potential treatment for a variety of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BFE in lab experiments is its neuroprotective effects. This could make it a valuable tool for studying the effects of neurodegenerative diseases on the brain. However, one of the limitations of using BFE in lab experiments is that its mechanism of action is not yet fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on BFE. One area of research could be to further investigate its neuroprotective effects and potential applications in the treatment of neurodegenerative diseases. Another area of research could be to investigate its anti-inflammatory effects and potential applications in the treatment of inflammatory diseases. Finally, further research could be conducted to better understand the mechanism of action of BFE and how it affects neurotransmitter activity in the brain.
Conclusion:
In conclusion, BFE is a chemical compound that has been found to have a variety of potential applications in scientific research. Its neuroprotective and anti-inflammatory effects make it a valuable tool for studying the effects of neurodegenerative and inflammatory diseases on the brain. However, further research is needed to fully understand its mechanism of action and potential applications in the treatment of these diseases.

Synthesis Methods

The synthesis of BFE involves the reaction of 2-chloroethanol with 4-(1,3-benzoxazol-2-yl)piperazine, followed by the addition of 2-fluoro-4-methoxybenzyl chloride. The resulting compound is then purified using column chromatography.

Scientific Research Applications

BFE has been found to have a variety of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where BFE has been found to have neuroprotective effects. BFE has also been found to have anti-inflammatory effects, which could make it a potential treatment for a variety of inflammatory diseases.